2-Bromo-5-(2-oxazolyl)phenol

• Molecular Formula: C9H6BrNO2
• Molecular Weight: 240.05 g/mol
• IUPAC Name: 2-bromo-5-(1,3-oxazol-2-yl)phenol
• InChI: InChI=1S/C9H6BrNO2/c10-7-2-1-6(5-8(7)12)9-11-3-4-13-9/h1-5,12H
• InChI Key: STVHOMRYTRDKIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NC=CO2)O)Br

Description

2-Bromo-5-(2-oxazolyl)phenol is a brominated phenolic compound featuring an oxazole ring at the 5-position of the benzene ring. Its molecular formula is inferred as C₉H₆BrNO₂, derived by replacing the aldehyde group in 2-bromo-5-(2-oxazolyl)benzaldehyde (C₁₀H₆BrNO₂, CAS 176961-43-6) with a hydroxyl (-OH) group. The oxazole moiety introduces electron-withdrawing effects, influencing reactivity and stability.

Stability studies on similar bromophenols indicate sensitivity to storage conditions, such as sublimation risks in open containers .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 2-Bromo-5-(2-oxazolyl)phenol with key analogs, emphasizing substituent effects, physicochemical properties, and applications:

Compound	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
2-Bromo-5-(2-oxazolyl)phenol	-OH, -Br, oxazole	C₉H₆BrNO₂	~240.02 (estimated)	Potential kinase inhibitor intermediate; oxazole enhances electron-withdrawing properties.
2-Bromo-5-(trifluoromethyl)phenol	-OH, -Br, -CF₃	C₇H₄BrF₃O	241.01	High lipophilicity due to -CF₃; used in agrochemical synthesis.
2-(Benzo[d]oxazol-2-yl)-5-bromophenol	-OH, -Br, benzoxazole	C₁₃H₈BrNO₂	298.11	Benzoxazole increases π-π stacking; applications in fluorescent probes or polymer additives.
2-Bromo-5-(1H-1,2,3-triazol-5-yl)phenol	-OH, -Br, triazole	C₈H₆BrN₃O	240.06	Triazole improves solubility; predicted pKa = 7.83, suitable for pH-sensitive drug delivery.
2-Bromo-5-(2,2,2-trifluoroethyl)phenol	-OH, -Br, -CF₃CH₂	C₈H₆BrF₃O	255.03	Trifluoroethyl group enhances metabolic stability; explored in CNS-targeting therapeutics.

Key Observations:

Electronic Effects :

• The oxazole ring in the target compound provides moderate electron withdrawal, balancing reactivity between the strongly electron-withdrawing -CF₃ group and the electron-neutral triazole . This makes it suitable for reactions requiring controlled electrophilicity, such as cross-coupling .
• Benzoxazole derivatives exhibit enhanced conjugation, favoring applications in optoelectronics or sensors.

Solubility and Stability: Triazole-containing analogs show improved aqueous solubility (predicted density: 1.79 g/cm³) compared to the hydrophobic -CF₃-substituted phenol . Sublimation risks noted in brominated nitro compounds are less likely in oxazole derivatives due to stronger intermolecular hydrogen bonding from the -OH group.

Biological Activity: Bromophenols with heterocyclic substituents, such as oxazole or benzoxazole, are prominent in kinase inhibitor design. For example, AZ-1 and AZ-2 (structurally related to ) inhibit TTBK1, a target in neurodegenerative diseases. The -CF₃ group in 2-Bromo-5-(trifluoromethyl)phenol enhances blood-brain barrier penetration, making it relevant in CNS drug development.